Cas no 455-00-5 (2,6-Bis(trifluoromethyl)pyridine)

2,6-Bis(trifluoromethyl)pyridine Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)pyridine
• 2,6-Bis-trifluormethyl-pyridin
• DTXSID10343470
• AKOS005063453
• AC-28579
• AMY37068
• 2,6-Bis(trifluoromethyl)pyridine, 97%
• PS-7940
• CS-0046035
• B2395
• 455-00-5
• Pyridine, 2,6-bis(trifluoromethyl)-
• FT-0610522
• SCHEMBL3295150
• A18795
• J-507388
• MFCD00236675
• STL557927
• DTXCID60294549
• BBL104112
• DB-020143
• +Expand

• MDL： MFCD00236675
• InChIKey： YPDVFTXBESQIPJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3F6N/c8-6(9,10)4-2-1-3-5(14-4)7(11,12)13/h1-3H
• SMILES： C1=CC(=NC(=C1)C(F)(F)F)C(F)(F)F
• BRN： 188806

Computed Properties

• Exact Mass: 215.01700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 215.017
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• LogP: 3.11920
• PSA: 12.89000
• Refractive Index: 1.375
• Boiling Point: 154°C(lit.)
• Melting Point: 55.0 to 59.0 deg-C
• Flash Point: Fahrenheit: 152.6 ° f
  Celsius: 67 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.437

2,6-Bis(trifluoromethyl)pyridine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S45
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： F T
• Hazardous Material transportation number：UN 2926 4.1/PG 3
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Risk Phrases： 11-25-36/37/38
• Signal Word：Danger
• HazardClass：IRRITANT, TOXIC

2,6-Bis(trifluoromethyl)pyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%